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Compound of Interest

Compound Name: Thallous cyanide

Cat. No.: B080120

An In-depth Technical Guide to the Safe Handling of Solid Thallous Cyanide
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Thallous cyanide is an extremely toxic compound. The information provided
herein is intended for qualified professionals in controlled laboratory settings. Strict adherence
to all institutional and regulatory safety protocols is mandatory.

Introduction

Thallous cyanide (TICN) is a highly toxic inorganic compound that presents significant health
risks due to the combined toxicity of both the thallium(l) cation and the cyanide anion. Its use in
organic synthesis and other research applications necessitates a thorough understanding of its
hazardous properties and strict adherence to safety protocols to prevent exposure and ensure
a safe laboratory environment.[1] This guide provides comprehensive information on the safe
handling, storage, and disposal of solid thallous cyanide.

Compound Identification and Properties

A clear understanding of the physical and chemical properties of thallous cyanide is
fundamental to its safe handling.

Table 1: Physical and Chemical Properties of Thallous Cyanide
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Property

Value

Reference

Chemical Name

Thallous cyanide

[1]

Synonyms Thallium(l) cyanide [1]
CAS Number 13453-34-4 [1]
Molecular Formula TICN [1][2]
Molecular Weight 230.40 g/mol [1]
Appearance White, hexagonal platelets [1]
Density 6.523 g/cm3 [1]
Melting Point 303 °C (577 °F) [3]
Boiling Point 1457 °C (2655 °F) [3]
Solubility 16.8 g/100 mL in water. o

Soluble in alcohol and acid.

pH of Aqueous Solution

Alkaline

[1]

Flammability

Not flammable

[3]

Toxicity and Hazards

Thallous cyanide is a potent poison, and exposure via any route (inhalation, ingestion, or skin
contact) can be fatal.[4] The toxicity is a dual effect of the thallium ion, a cumulative poison, and
the cyanide ion, which causes histotoxic hypoxia by inhibiting cellular respiration.[5][6]

Hazard Statements:

Fatal if swallowed, in contact with skin, or if inhaled.[4]

Contact with acids liberates very toxic hydrogen cyanide (HCN) gas.[4]

Causes severe skin burns and eye damage.[4]

Very toxic to aquatic life with long-lasting effects.[4]
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Table 2: Toxicity Data for Cyanide Compounds

Parameter Value Remarks Reference
Lethal Dose (Oral, 50 - 200 mg (alkali Can cause immediate 5171
Human) cyanides) collapse and death.

Permissible Exposure

OSHA PEL (as CN) 5 mg/m3 TWA Limit, Time-Weighted [8]
Average.
Recommended

NIOSH REL (as CN) 5 mg/m3 (4.7 ppm) Exposure Limit, 10- [8]

minute Ceiling.

Immediately
IDLH (as CN) 25 mg/m3 Dangerous to Life or [8]
Health.

Symptoms of Acute Cyanide Exposure:

o Mild/Early: Headache, dizziness, weakness, nausea, vomiting, rapid breathing, and eye/skin
irritation.[5][6][9]

e Severe: Convulsions, loss of consciousness, respiratory failure, coma, and death.[7][10]
Death can occur within minutes of exposure.[10]

Safe Handling and Personal Protective Equipment
(PPE)

A multi-layered approach to safety, combining engineering controls, stringent work practices,
and appropriate PPE, is essential.

Engineering Controls

o Chemical Fume Hood: All work involving solid thallous cyanide, including weighing and
transfers, must be conducted in a certified chemical fume hood with a demonstrated proper
face velocity.[5][10][11]

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://drs.illinois.edu/Page/SafetyLibrary/Cyanides
https://centerforhealthsecurity.org/sites/default/files/2023-02/cyanide.pdf
https://www.cdc.gov/niosh/idlh/cyanides.html
https://www.cdc.gov/niosh/idlh/cyanides.html
https://www.cdc.gov/niosh/idlh/cyanides.html
https://drs.illinois.edu/Page/SafetyLibrary/Cyanides
https://litfl.com/cyanide-poisoning-ccc/
https://www.epa.gov/sites/default/files/2016-09/documents/cyanide-compounds.pdf
https://centerforhealthsecurity.org/sites/default/files/2023-02/cyanide.pdf
https://ehs.stanford.edu/reference/information-cyanide-compounds
https://ehs.stanford.edu/reference/information-cyanide-compounds
https://www.benchchem.com/product/b080120?utm_src=pdf-body
https://drs.illinois.edu/Page/SafetyLibrary/Cyanides
https://ehs.stanford.edu/reference/information-cyanide-compounds
https://www.lsuhsc.edu/admin/pfm/ehs/docs/Cyanide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Designated Area: Establish a designated area within the laboratory for cyanide work. This
area should be clearly marked with warning signs.[10][11]

» Ventilation: Ensure the laboratory is well-ventilated.[12]

o Safety Equipment: An emergency shower and eyewash station must be readily accessible
and tested regularly.[10][13]

Work Practices

e Authorization: Only trained and authorized personnel should handle thallous cyanide.[14]
[15]

» Never Work Alone: It is mandatory to never work with cyanides alone or after hours.[11][14]
[15] Always inform colleagues before beginning work.[5]

e Minimize Quantities: Use the smallest amount of thallous cyanide necessary for the
experiment.[10]

e Avoid Dust and Aerosols: Handle the solid carefully to avoid generating dust.[5]

e Incompatible Materials: Keep thallous cyanide away from acids, acid fumes, and strong
oxidizing agents, as these can liberate highly toxic hydrogen cyanide gas.[11][14][16] Keep
the work area dry, as moisture can also react with cyanides.[14][16]

e Hygiene: Do not eat, drink, smoke, or apply cosmetics in the laboratory.[13][14] Always wash
hands thoroughly with soap and water after handling cyanides, even if gloves were worn.[5]
[11]

Personal Protective Equipment (PPE)

The minimum required PPE when handling solid thallous cyanide includes:
o Eye and Face Protection: Chemical splash goggles and a face shield.[10][14]

» Hand Protection: Double-gloving with compatible nitrile gloves is recommended.[5][10][11]
Check manufacturer's data for chemical resistance. Remove and replace gloves immediately
if they become contaminated.[5]
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» Body Protection: A lab coat, long pants, and closed-toe shoes are required.[5][12] An
impervious apron may be necessary if there is a risk of splashing.[14]

o Respiratory Protection: For emergency situations or where exposure limits may be
exceeded, a NIOSH-certified Self-Contained Breathing Apparatus (SCBA) is necessary.[17]
[18]

Storage and Disposal

Proper storage and waste management are critical to prevent accidental exposure and
environmental contamination.

Storage

» Store thallous cyanide in a cool, dry, and well-ventilated area.[11][12]
o Keep containers tightly closed and properly labeled.[11][12]
o Store in a locked, dedicated poisons cabinet with restricted access.[14][15]

e Segregate from incompatible materials, especially acids.[11][14]

Disposal

» All thallous cyanide waste, including contaminated materials (gloves, wipes, etc.) and
empty containers, must be treated as acutely toxic hazardous waste.[5][10][19]

o Collect solid and liquid waste in separate, dedicated, and clearly labeled hazardous waste
containers.[10][11]

o Store waste containers in a designated satellite accumulation area within the lab, away from
incompatible materials.[19]

e Do not dispose of thallous cyanide down the drain or in regular trash.[15]

o Contact your institution's Environmental Health & Safety (EH&S) department for waste
pickup and disposal procedures.[11][12]
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Emergency Procedures

Immediate and correct response to an emergency is critical. All personnel must be familiar with
these procedures before working with thallous cyanide.

Spills
o Small Spill (Inside a Fume Hood):

o Alert personnel in the immediate area.

o Wearing appropriate PPE, carefully sweep up the solid material, avoiding dust creation.[5]
A cloth dampened with a pH 10 buffer solution can be used to minimize dust.[5][10]

o Place the spilled solid and cleanup materials into a labeled hazardous waste container.[5]

o Decontaminate the area first with a pH 10 buffer solution, followed by a freshly prepared
10% bleach solution.[10][11]

o Wipe the area again with the pH 10 buffer.
o Dispose of all cleanup materials as hazardous waste.[11]
o Large Spill or Spill Outside a Fume Hood:
o Evacuate the laboratory immediately, alerting others.[5][10]
o Close the doors and prevent entry.[5]

o Call emergency services (911) and your institution's EH&S department immediately.[5][10]

Personnel Exposure

Speed is essential. Treatment must be prompt to be effective.[20]
o All Exposures:

o Call 911 immediately and state that a cyanide exposure has occurred.[10][21]
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o Remove the victim from the contaminated area if it is safe to do so.[10] Rescuers must
wear appropriate PPE.[10][16]

o Provide the Safety Data Sheet (SDS) to the emergency medical team.[11]

e Skin Contact:

o Immediately remove all contaminated clothing.[10][20]

o Flush the affected skin with copious amounts of water in an emergency shower for at least
15 minutes.[5][10]

e Eye Contact:

o Immediately flush the eyes with water at an emergency eyewash station for at least 15
minutes, holding the eyelids open.[5][10]

o |nhalation:

o Move the victim to fresh air immediately.[5]

o Administer 100% oxygen if trained to do so0.[16][20]

o DO NOT perform mouth-to-mouth resuscitation to avoid exposing the rescuer.[11][20]

e Ingestion:

o If the person is conscious, rinse their mouth with water.[5]

o Seek immediate medical attention. Do not induce vomiting unless directed by medical
personnel.[4]

Note on Antidotes: Specific antidotes for cyanide poisoning exist (e.g., hydroxocobalamin,
sodium thiosulfate/sodium nitrite) but must only be administered by trained medical
professionals.[5][21][22]
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Experimental Protocol: Weighing Solid Thallous
Cyanide

This protocol outlines the minimum required steps for safely weighing solid thallous cyanide.

e Preparation:

o

Ensure all emergency equipment is accessible and functional.

o

Inform a colleague that you are about to work with thallous cyanide.

[¢]

Don all required PPE (double gloves, goggles, face shield, lab coat).

[¢]

Designate and sign the work area within the chemical fume hood.
e Procedure:

o Place a balance inside the certified chemical fume hood. If not possible, use the following
procedure:

= Tare a sealable container (e.g., a vial with a cap) on a balance outside the hood.
» Take the tared, open container into the fume hood.

» Carefully transfer the approximate amount of thallous cyanide into the container.
» Securely close the container.

= Wipe the exterior of the container with a damp cloth (using pH 10 buffer) to remove any
residual dust.

= Take the sealed container out of the hood and weigh it on the balance.

» Return to the fume hood to make any weight adjustments or for the addition of solvents.

[5]

o Decontamination and Cleanup:
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After the transfer is complete, decontaminate the spatula and any other equipment used
by rinsing with a pH 10 buffer solution, followed by a 10% bleach solution, and a final
buffer rinse, all within the fume hood.[10][11]

Wipe down the work surface inside the fume hood using the same decontamination
procedure.

Dispose of all contaminated wipes and gloves as hazardous waste.

Wash hands thoroughly with soap and water.

Visualizations

The following diagrams illustrate key safety workflows for handling thallous cyanide.

Caption: Standard workflow for handling solid thallous cyanide.

Caption: Emergency response logic for personnel exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1.

2
3
4
e 5.
6
7
8

Thallium Cyanide [drugfuture.com]

. Thallous cyanide | CNTI | CID 22251319 - PubChem [pubchem.ncbi.nlm.nih.gov]
. sigmaaldrich.com [sigmaaldrich.com]

. sds.aquaphoenixsci.com [sds.aquaphoenixsci.com]

- Division of Research Safety | lllinois [drs.illinois.edu]

. litfl.com [litfl.com]
. centerforhealthsecurity.org [centerforhealthsecurity.org]

. Cyanides - IDLH | NIOSH | CDC [cdc.gov]

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://ehs.stanford.edu/reference/information-cyanide-compounds
https://www.lsuhsc.edu/admin/pfm/ehs/docs/Cyanide.pdf
https://www.benchchem.com/product/b080120?utm_src=pdf-body
https://www.benchchem.com/product/b080120?utm_src=pdf-body
https://www.benchchem.com/product/b080120?utm_src=pdf-custom-synthesis
https://www.drugfuture.com/chemdata/thallium-cyanide.html
https://pubchem.ncbi.nlm.nih.gov/compound/Thallous-cyanide
https://www.sigmaaldrich.com/US/en/sds/aldrich/277932
https://sds.aquaphoenixsci.com/SDS/113134_Alkaline-Cyanide-Reagent_GHS_en_2015-10-26.pdf
https://drs.illinois.edu/Page/SafetyLibrary/Cyanides
https://litfl.com/cyanide-poisoning-ccc/
https://centerforhealthsecurity.org/sites/default/files/2023-02/cyanide.pdf
https://www.cdc.gov/niosh/idlh/cyanides.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 10.

9. epa.gov [epa.gov]

Information on Cyanide Compounds — Stanford Environmental Health & Safety

[ehs.stanford.edu]

e 11.
e 12.
e 13.
e 14.
e 15.
e 16.
e 17.
e 18.
e 19.
e 20.
o 21.
o 22.

Isuhsc.edu [Isuhsc.edu]

ipo.rutgers.edu [ipo.rutgers.edu]

nj.gov [nj.gov]

adelaide.edu.au [adelaide.edu.au]

documents.manchester.ac.uk [documents.manchester.ac.uk]
safeworkaustralia.gov.au [safeworkaustralia.gov.au]

Thallium: Systemic Agent | NIOSH | CDC [cdc.goV]

Hydrogen Cyanide (AC): Systemic Agent | NIOSH | CDC [cdc.gov]
research.columbia.edu [research.columbia.edu]

monash.edu [monash.edu]

Cyanide poisoning: Symptoms, causes, and treatment [medicalnewstoday.com]

emedicine.medscape.com [emedicine.medscape.com]
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cyanide]. BenchChem, [2025]. [Online PDF]. Available at:
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thallous-cyanide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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